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Compound of Interest

Compound Name: 4-Bromo-2-chlorophenol-13C6
Cat. No.: B15557072
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a representative Certificate of Analysis (CoA) for 4-Bromo-2-
chlorophenol-13Cs, a stable isotope-labeled internal standard crucial for quantitative analysis in
various research and development applications. The data presented herein is a composite
representation based on typical specifications for such a compound. This document outlines
the analytical tests performed to ensure the quality, purity, and isotopic enrichment of the
material, along with detailed experimental protocols.

Compound Information
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Parameter

Value

Product Name

4-Bromo-2-chlorophenol-13Cs

CAS Number

701-54-2 (for 13Ce labeled)[1]

Unlabeled CAS

3964-56-5[2][3]

Chemical Formula

13Ce6H4BrCIO

Molecular Weight

213.41 g/mol [3]

Structure

See Figure 1

Analytical Data Summary

The following table summarizes the analytical tests conducted and the corresponding results

for a representative batch of 4-Bromo-2-chlorophenol-13Ce.

Analytical Test Method Specification Result
) ) White to off-white
Appearance Visual Inspection ) Conforms
solid
Gas Chromatography-
Chemical Purity Mass Spectrometry >98% 99.2%

(GC-MS)

Isotopic Enrichment

Nuclear Magnetic
Resonance (NMR)

Spectroscopy

> 99 atom % 13C 99.5 atom % 13C

1H NMR, 3C NMR,

Identity Confirmation Conforms to structure Conforms
Mass Spectrometry
] Meets USP <467>
Residual Solvents Headspace GC-MS ) Conforms
requirements
Fourier-Transform Conforms to reference
FTIR Conforms
Infrared Spectroscopy  spectrum
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Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Chemical Purity

Purpose: To determine the chemical purity of the compound by separating it from any potential
impurities.

Instrumentation:

¢ Gas Chromatograph: Agilent 7890B or equivalent

o Mass Spectrometer: Agilent 5977A MSD or equivalent

e Column: HP-5ms (30 m x 0.25 mm, 0.25 um film thickness) or equivalent
Procedure:

o Sample Preparation: A 1 mg/mL solution of 4-Bromo-2-chlorophenol-*3Ce is prepared in
dichloromethane.

e Injection: 1 L of the sample is injected in splitless mode.
e GC Conditions:
o Inlet Temperature: 280°C

o Oven Program: Initial temperature of 60°C held for 2 minutes, then ramped to 300°C at a
rate of 10°C/min, and held for 5 minutes.

o Carrier Gas: Helium at a constant flow of 1.2 mL/min.
e MS Conditions:

o lon Source: Electron lonization (El) at 70 eV
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o Source Temperature: 230°C
o Quadrupole Temperature: 150°C

o Scan Range: 50-350 m/z

» Data Analysis: The purity is calculated based on the area percentage of the main peak in the
total ion chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Isotopic Enrichment and Identity

Purpose: To confirm the chemical structure and determine the isotopic enrichment of 13C.
Instrumentation:

* NMR Spectrometer: Bruker Avance Il 500 MHz or equivalent

1H NMR Protocol:

o Sample Preparation: Approximately 5 mg of the sample is dissolved in 0.7 mL of Chloroform-
d (CDCIs).

o Acquisition: A standard proton NMR spectrum is acquired with a 90° pulse, a relaxation delay
of 5 seconds, and 16 scans.

o Data Analysis: The chemical shifts, splitting patterns, and integration of the peaks are
analyzed to confirm the proton structure of the molecule.

13C NMR Protocol:
o Sample Preparation: The same sample from the *H NMR analysis is used.

e Acquisition: A proton-decoupled *C NMR spectrum is acquired with a 30° pulse, a relaxation
delay of 2 seconds, and a sufficient number of scans (typically >1024) to achieve a good
signal-to-noise ratio.
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o Data Analysis: The isotopic enrichment is determined by comparing the intensity of the 13C
signals to any residual 12C signals, if detectable. The chemical shifts confirm the carbon
skeleton.

Fourier-Transform Infrared (FTIR) Spectroscopy for
Identity Confirmation

Purpose: To confirm the presence of key functional groups and the overall molecular structure.
Instrumentation:

o FTIR Spectrometer: PerkinElmer Spectrum Two or equivalent with a Universal Attenuated
Total Reflectance (UATR) accessory.

Procedure:
o Sample Preparation: A small amount of the solid sample is placed directly on the ATR crystal.

e Acquisition: The spectrum is recorded from 4000 to 400 cm~?* with a resolution of 4 cm~1. A
background spectrum of the clean ATR crystal is taken prior to sample analysis.

o Data Analysis: The resulting spectrum is compared to a reference spectrum of 4-Bromo-2-
chlorophenol. Key vibrational bands for the O-H, C-H (aromatic), C=C (aromatic), C-O, C-Cl,
and C-Br bonds are identified.

Visualizations
Chemical Structure and ldentifiers

Figure 1. Chemical Structure and Key Identifiers.

Analytical Workflow
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Figure 2. Quality Control Analytical Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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Contact our Ph.D. Support Team for a compatibility check
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